Cas no 75460-28-5 (4'-Bromobenzo-18-crown 6-Ether)
75460-28-5 structure
Product Name:4'-Bromobenzo-18-crown 6-Ether
CAS No:75460-28-5
MF:C16H23BrO6
MW:391.25422501564
MDL:MFCD00143200
CID:569520
PubChem ID:87565041
Update Time:2025-04-19
4'-Bromobenzo-18-crown 6-Ether Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13,16-Benzohexaoxacyclooctadecin,18-bromo-2,3,5,6,8,9,11,12,14,15-decahydro-
- 4'-Bromobenzo-18-crown 6-Ether
- 2,3-(4-BROMOBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
- 20-bromo-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
- 4-Bromobenzo-18-crown-6
- 4'-BROMOBENZO-18-CROWN-6
- 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecin
- MLS000573211
- CBDivE_013861
- HMS
- 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine
- SR-01000390239
- 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
- B2181
- 75460-28-5
- CHEMBL1866988
- DTXSID70370186
- T71303
- SCHEMBL7740319
- HMS2518L24
- 18-Bromo-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]Hexaoxacyclotetradecene
- A838421
- YSZC2693
- FT-0617863
- SR-01000390239-1
- AKOS001025674
- MFCD00143200
- SMR000184462
- CS-W009733
- AS-57963
- Z56755924
- 4\\'-BroMobenzo-18-crown 6-Ether
- DB-055960
-
- MDL: MFCD00143200
- Inchi: 1S/C16H23BrO6/c17-14-1-2-15-16(13-14)23-12-10-21-8-6-19-4-3-18-5-7-20-9-11-22-15/h1-2,13H,3-12H2
- InChI Key: XHHZIFBFFGIFNI-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)OCCOCCOCCOCCOCCO2
Computed Properties
- Exact Mass: 390.06800
- Monoisotopic Mass: 390.06780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 55.4
Experimental Properties
- Color/Form: White powder
- Density: 1.255
- Melting Point: 78.0 to 82.0 deg-C
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.4490 (estimate)
- PSA: 55.38000
- LogP: 2.28670
- Solubility: Not determined
- Vapor Pressure: Not available
4'-Bromobenzo-18-crown 6-Ether Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H303-H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
- WGK Germany:3
- Safety Instruction: S24/25
- FLUKA BRAND F CODES:10
- Safety Term:S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4'-Bromobenzo-18-crown 6-Ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B810425-10mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B810425-50mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B810425-100mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 100mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869125-200mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 95% | 200mg |
¥254.00 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YC925-250mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 95.0%(GC) | 250mg |
¥410.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YC925-1g |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 95.0%(GC) | 1g |
¥1097.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2181-5G |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | >95.0%(GC) | 5g |
¥1790.00 | 2024-04-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026999-200mg |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | 95% | 200mg |
¥214 | 2024-05-21 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2181-1G |
4'-Bromobenzo-18-crown 6-Ether |
75460-28-5 | >95.0%(GC) | 1g |
¥520.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D769328-1g |
4-BROMOBENZO-18-CROWN-6 |
75460-28-5 | 97% | 1g |
$125 | 2024-06-07 |
4'-Bromobenzo-18-crown 6-Ether Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
75460-28-5 (4'-Bromobenzo-18-crown 6-Ether) Related Products
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